4-bromo-1-[(3-fluorophenyl)methyl]-1H-pyrazole

• IUPAC Name: 4-bromo-1-[(3-fluorophenyl)methyl]pyrazole
• InChI: InChI=1S/C10H8BrFN2/c11-9-5-13-14(7-9)6-8-2-1-3-10(12)4-8/h1-5,7H,6H2
• InChI Key: NPYPNEAHZHWQHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=C(C=N2)Br
• Molecular Formula: C10H8BrFN2
• Molecular Weight: 255.09 g/mol

Description

“4-bromo-1-[(3-fluorophenyl)methyl]-1H-pyrazole” belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

Pyrazole and its derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety.

Molecular Structure Analysis

The molecular structure of “4-bromo-1-[(3-fluorophenyl)methyl]-1H-pyrazole” can be represented by the SMILES string Fc1c (cc (cc1)OC)Br.

Chemical Reactions Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. Indeed, a huge variety of synthesis methods and synthetic analogues have been reported over the years.

Physical And Chemical Properties Analysis

The molecular formula of “4-bromo-1-[(3-fluorophenyl)methyl]-1H-pyrazole” is C4H4BrFN2. The molecular weight is 178.99 g/mol.

Scientific Research Applications

Chemical Synthesis

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Pharmaceutical Research

This compound could potentially be used in pharmaceutical research. .

Material Science

In material science, such compounds can be used in the development of new materials with unique properties. .

Biological Research

In biological research, this compound could potentially be used to study the effects of similar compounds on biological systems. .

Environmental Science

In environmental science, this compound could potentially be used in studies related to pollution or contamination. .

Industrial Applications

In industrial applications, this compound could potentially be used in the manufacture of certain types of products. .

Mechanism of Action

The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine and agriculture. In particular, they are described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, antiinflammatory, anti-tuberculosis, antioxidant as well as antiviral agents.

Future Directions

Fluorinated pyrazoles play an important role in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Since the early 1990s, their popularity has grown exponentially. More than 50% of all contributions on the topic have been published in the last 5 years. This suggests that there is ongoing interest in the study of fluorinated pyrazoles and their potential applications.